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Compound of Interest

Compound Name: MetAP-2-IN-6

CAS No.: 5301-98-4

Cat. No.: B3053320

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of MetAP-2-IN-6, a MetAP2 inhibitor used in angiogenesis

research. By adhering to these procedural steps, you can mitigate risks and ensure the

integrity of your experiments.

Hazard Identification and Personal Protective
Equipment (PPE)
MetAP-2-IN-6 (CAS No. 5301-98-4) is a chemical compound that requires careful handling due

to its potential health hazards. According to safety data sheets, it can cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[1][2] Therefore, the use of

appropriate Personal Protective Equipment (PPE) is mandatory.

Minimum Required PPE:
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PPE Category Specification Rationale

Hand Protection
Impermeable gloves (e.g.,

nitrile)

To prevent skin contact and

irritation.[2][3]

Eye/Face Protection
Tightly fitting safety goggles or

a face shield

To protect against splashes

and dust particles causing

serious eye irritation.[1][2]

Skin and Body Protection
Laboratory coat, long-sleeved

clothing, and closed-toe shoes

To prevent skin exposure and

contamination of personal

clothing.[1][2]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. A

NIOSH-certified N95 respirator

may be necessary if dust is

generated and a fume hood is

not available.

To avoid inhalation of dust

which may cause respiratory

irritation.[1][2]

Operational Plan: Safe Handling and Weighing
Protocol
Adherence to a strict operational plan is crucial to minimize exposure and prevent

contamination.

Step-by-Step Handling Procedure:

Preparation: Designate a specific work area for handling MetAP-2-IN-6.[3] Cover the work

surface with absorbent, leak-proof bench pads.[3] Ensure a safety shower and eyewash

station are accessible.[1]

Weighing the Compound:

Whenever possible, weigh the powder within a chemical fume hood to contain any

airborne particles.[4][5]

If a fume hood is not feasible for weighing, use the "tare method":
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1. Place a closed, empty container on the balance and tare it.[5]

2. Move the container to a chemical fume hood.[5]

3. Add the MetAP-2-IN-6 powder to the container and securely close the lid.[5]

4. Return the closed container to the balance to record the weight.[5]

5. Perform all subsequent manipulations of the powder within the fume hood.[5]

Dissolving the Compound: When preparing solutions, add the solvent to the container with

the pre-weighed MetAP-2-IN-6 inside a chemical fume hood.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[1] Decontaminate the work area by wet-wiping with a suitable solvent or using a HEPA

vacuum.[3] Never dry-sweep, as this can generate dust.[5]

Storage and Disposal Plan
Proper storage and disposal are critical for laboratory safety and environmental protection.

Storage:

Storage Condition Recommendation

Temperature

Recommended storage at 2-8°C for the solid

compound.[1] Stock solutions can be stored at

-20°C for one month or -80°C for six months.[6]

Container Keep the container tightly sealed.[1]

Location
Store in a cool, well-ventilated area away from

direct sunlight and sources of ignition.[1]

Disposal:

All waste containing MetAP-2-IN-6, including empty containers, contaminated PPE, and

experimental waste, must be treated as hazardous waste.
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Waste Collection: Collect all solid and liquid waste in clearly labeled, sealed containers.

Disposal Procedure: Dispose of the waste in accordance with local, state, and federal

regulations.[1] Do not dispose of it down the drain or in the regular trash.[7][8] Contact your

institution's Environmental Health and Safety (EHS) office for specific guidance on

hazardous waste disposal.

Experimental Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of MetAP-2-IN-6 in a

laboratory setting.
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Caption: Workflow for the safe handling of MetAP-2-IN-6.
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By implementing these safety protocols, researchers can confidently work with MetAP-2-IN-6
while minimizing risks to themselves and their colleagues, fostering a culture of safety and

scientific excellence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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